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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251

Chemical Formula: C2HsCIO

Abstract

This technical guide provides an in-depth overview of ethyl hypochlorite (C2HsCIO), a
reactive ester of hypochlorous acid. The document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. It covers the fundamental chemical
and physical properties, detailed synthesis protocols, stability characteristics, and key reaction
pathways of ethyl hypochlorite. All quantitative data is summarized in structured tables, and
experimental methodologies for significant reactions are provided. Furthermore, signaling
pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a
deeper understanding of the compound's behavior and reactivity.

Introduction

Ethyl hypochlorite, with the chemical formula CzHsCIO, is an organic compound of significant
interest due to its reactive nature and potential applications in chemical synthesis.[1][2] As an
ester of hypochlorous acid, it acts as a source of electrophilic chlorine, making it a valuable
reagent for chlorination and oxidation reactions. This guide aims to consolidate the available
technical information on ethyl hypochlorite, providing a core resource for its synthesis,
handling, and application in a research and development setting.

Chemical and Physical Properties
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Ethyl hypochlorite is a volatile and thermally sensitive compound.[3] Its fundamental
properties are summarized in the table below.

Property Value Reference
Molecular Formula C2HsCIO [1112]
Molecular Weight 80.51 g/mol [1]

Boiling Point 36 °C (97 °F; 309 K)

Appearance Yellowish oil [3]
Solubility Insoluble in water [3]

Table 1: Physical and Chemical Properties of Ethyl Hypochlorite.

Synthesis of Ethyl Hypochlorite

The synthesis of ethyl hypochlorite is typically achieved through the reaction of ethanol with a
hypochlorite source. While a detailed, peer-reviewed protocol specifically for ethyl
hypochlorite is not readily available in the literature, a well-established and analogous
procedure for the synthesis of t-butyl hypochlorite can be adapted. This method, which utilizes
commercial bleach and the corresponding alcohol, is favored for its simplicity and the
avoidance of handling gaseous chlorine.

Experimental Protocol: Synthesis of Alkyl Hypochlorite
(Adapted from the synthesis of t-butyl hypochlorite)

Materials:

Ethanol

Commercial household bleach solution (e.g., sodium hypochlorite, ~5.25%)

Glacial acetic acid

10% aqueous sodium carbonate solution
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e Anhydrous calcium chloride

e Ice

Equipment:

o Erlenmeyer or round-bottomed flask with a mechanical stirrer
e Separatory funnel

o Standard laboratory glassware

Procedure:

e Place 500 mL of commercial household bleach solution into a 1-L Erlenmeyer flask equipped
with a mechanical stirrer.

o Cool the flask in an ice bath with rapid stirring until the temperature of the solution drops
below 10 °C.

 In a single portion, add a solution of ethanol and a slight molar excess of glacial acetic acid
to the rapidly stirred bleach solution.

o Continue stirring for approximately 3-5 minutes.
o Transfer the entire reaction mixture to a 1-L separatory funnel.
» Allow the layers to separate. The lower aqueous layer is discarded.

o Wash the upper oily, yellowish organic layer (ethyl hypochlorite) first with 50 mL of 10%
agueous sodium carbonate solution, followed by a wash with 50 mL of water.

e Dry the product over anhydrous calcium chloride and filter.

Yield: The yield of the analogous t-butyl hypochlorite is reported to be high, and a similar
outcome can be expected for ethyl hypochlorite.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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